1-(1,3-Benzodioxol-5-yl)-2-(diethylamino)-1-hexanone, monohydrochloride

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-2-(diethylamino)hexan-1-one;hydrochloride
• InChI: InChI=1S/C17H25NO3.ClH/c1-4-7-8-14(18(5-2)6-3)17(19)13-9-10-15-16(11-13)21-12-20-15;/h9-11,14H,4-8,12H2,1-3H3;1H
• InChI Key: QFXGTEWBHKSOIN-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C(=O)C1=CC2=C(C=C1)OCO2)N(CC)CC.Cl
• Molecular Formula: C17H26ClNO3
• DSSTOX Substance ID: DTXSID701342248
• Molecular Weight: 327.8 g/mol
• CAS RN: 17763-17-6

Description

1-(1,3-Benzodioxol-5-yl)-2-(diethylamino)-1-hexanone, monohydrochloride (1,3-BDH), is a synthetic compound that has been studied for its potential applications in a variety of scientific fields. 1,3-BDH is an important building block for the synthesis of other compounds and has been used in a variety of laboratory experiments and research projects.

Scientific Research Applications

Structural Characterization and Analysis

Several studies have been conducted on the structural characterization and analysis of synthetic cathinones, which share a core structure with "1-(1,3-Benzodioxol-5-yl)-2-(diethylamino)-1-hexanone, monohydrochloride." For example, the hydrochloride hydrates of pentylone and dibutylone, as well as the hydrochloride salt of ephylone, have been structurally analyzed, showcasing the importance of crystallography in understanding the physicochemical properties of these substances. These studies provide insights into the molecular conformation, hydrogen bonding, and crystal packing, which are essential for understanding the behavior of these compounds in various environments (Wood, Bernal, & Lalancette, 2017).

Synthesis and Photophysical Properties

Research on the synthesis and photophysical characteristics of derivatives inspired by excited state intramolecular proton transfer (ESIPT) shows the development of fluorescent compounds with potential applications in bioimaging and sensors. Novel compounds synthesized from p-N,N-diethyl amino salicylaldehyde demonstrate single absorption and dual emission characteristics, indicating their utility in fluorescent tagging and imaging technologies (Padalkar, Tathe, Gupta, Patil, Phatangare, & Sekar, 2011).